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Compound of Interest

Compound Name: Dichlorotetrafluoroethane

Cat. No.: B1200811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the safe and compliant recycling and

disposal of Dichlorotetrafluoroethane (R-114) waste generated during experimental

procedures.

Frequently Asked Questions (FAQs)
1. What is Dichlorotetrafluoroethane (R-114) and why does its waste require special

handling?

Dichlorotetrafluoroethane, a chlorofluorocarbon (CFC), is a non-flammable gas that was

historically used as a refrigerant and propellant.[1] It is an ozone-depleting substance, and its

production and use are regulated under the Montreal Protocol.[1][2] Improper disposal of R-114

waste can contribute to the depletion of the stratospheric ozone layer. Therefore, all waste

containing this compound must be managed according to strict environmental regulations.

2. What are the primary strategies for managing R-114 waste in a laboratory setting?

The preferred strategies for managing R-114 waste follow the waste management hierarchy:

Source Reduction: Minimize the use of R-114 in experiments whenever possible by using

alternative substances or optimizing experimental designs.
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Recycling (Reclamation): Recover and purify used R-114 to meet established standards for

reuse. This is the most environmentally friendly and often the most cost-effective option.

Destruction: If recycling is not feasible, the R-114 waste must be destroyed using approved

technologies that permanently transform it into non-hazardous substances.

3. Can I dispose of small quantities of R-114 waste down the drain or in the general trash?

No. It is illegal and environmentally harmful to dispose of R-114, in any quantity, via the

sanitary sewer or as regular laboratory trash. All R-114 waste must be collected in designated,

properly labeled containers for recovery or destruction.

4. What are the key regulations I need to be aware of when handling R-114 waste?

In the United States, the handling and disposal of refrigerants like R-114 are primarily governed

by the Environmental Protection Agency (EPA) under Section 608 of the Clean Air Act (40 CFR

Part 82). Key requirements include:

Prohibition of intentional venting of refrigerants.

Mandatory use of certified recovery and recycling equipment.

Technicians who service or dispose of equipment containing refrigerants must be certified.

Researchers should also consult their institution's Environmental Health and Safety (EHS)

department for specific institutional and local regulations.

5. What is the ARI-700 standard and why is it important for recycled R-114?

The Air-Conditioning, Heating, and Refrigeration Institute (AHRI) Standard 700 specifies the

purity requirements for reclaimed refrigerants, including R-114.[3][4][5] For recycled R-114 to

be reused, it must be tested to ensure it meets these stringent purity levels, which limit

contaminants such as water, acidity, other refrigerants, and non-condensable gases.[1][6]

Adherence to this standard ensures that the reclaimed refrigerant will not damage equipment

and will perform as expected.[4]
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This guide addresses common issues encountered during the recovery of R-114 from

experimental apparatus.
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Problem Possible Causes Solutions

Slow or no recovery of R-114

Blockage in the recovery lines

(e.g., frozen

moisture).Recovery cylinder is

overfilled or has high internal

pressure.Low ambient

temperature affecting pressure

differential.Kinked or restricted

hoses.

Check for and clear any ice

blockages by gently warming

the affected area.Ensure the

recovery cylinder is not over

80% full and cool it with a

water bath to reduce

pressure.If safe, gently warm

the experimental apparatus to

increase the vapor pressure of

the R-114.Inspect all hoses for

kinks and restrictions.

Recovery machine is noisy or

vibrating excessively

Worn internal components of

the recovery machine.Liquid R-

114 is entering the

compressor.

Cease operation and have the

machine serviced by a

qualified technician.Ensure

that the recovery is initiated on

the vapor phase first, or use a

recovery machine designed to

handle liquid refrigerants.

High moisture content in

recovered R-114

Inadequate evacuation of

recovery equipment and hoses

before use.Moisture present in

the experimental apparatus.

Always evacuate the recovery

machine, hoses, and recovery

cylinder to a deep vacuum

before starting the recovery

process.If possible, purge the

experimental apparatus with a

dry inert gas (like nitrogen)

before charging it with R-114.

Contamination of recovered R-

114 with other substances

Cross-contamination from

previously used recovery

equipment.Reaction of R-114

with incompatible materials in

the experimental setup.

Dedicate recovery equipment

to a single type of refrigerant

or thoroughly clean and

evacuate the equipment

between uses.Ensure all

materials in your experimental

setup are compatible with R-

114.
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Data Presentation
Table 1: Purity Specifications for Reclaimed Dichlorotetrafluoroethane (R-114) per AHRI

Standard 700[1][3][5]

Contaminant Maximum Permissible Level

Water 10 ppm by weight

Acidity 1.0 ppm by weight

High Boiling Residue 0.01% by volume

Particulates/Solids Visually clean to pass

Non-Condensable Gases 1.5% by volume

Other Volatile Impurities (including other

refrigerants)
0.5% by weight

Table 2: Comparison of Dichlorotetrafluoroethane (R-114) Waste Management Strategies
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Strategy
Estimated
Efficiency/Effective
ness

Estimated Cost
Range

Environmental
Impact

Recycling

(Reclamation)

Can achieve >99.5%

purity, meeting ARI-

700 standards.[7]

Lower than

destruction, especially

when the value of the

reclaimed product is

considered.

Significantly lower

than destruction.

Avoids emissions from

new production and

the destruction

process itself.[8]

Destruction (Thermal

Oxidation/Incineration)

Destruction and

Removal Efficiency

(DRE) typically

>99.99%.

Varies by technology,

from approximately $5

to $25 per kg of ODS.

[9][10]

Higher energy

consumption and

potential for formation

of hazardous

byproducts if not

properly controlled.[8]

Destruction (Plasma

Arc)
DRE >99.99%.

Higher capital and

operational costs,

estimated around $25

per kg.[9]

Effective destruction,

but energy-intensive.

Experimental Protocols
Experimental Protocol 1: Laboratory-Scale Recycling of
Dichlorotetrafluoroethane (R-114) Waste by Fractional
Distillation
Objective: To purify contaminated R-114 waste to meet ARI-700 standards for reuse.

Materials:

Contaminated R-114 waste in a suitable pressure-resistant container.

Fractional distillation apparatus designed for low-boiling point liquids, including a distillation

flask, a fractionating column (e.g., Vigreux or packed column), a condenser, a receiving flask,

and a thermometer.
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Heating mantle and temperature controller.

Vacuum pump (optional, for vacuum distillation).

Gas chromatograph (GC) for purity analysis.[1]

Personal Protective Equipment (PPE): safety goggles, cryogenic gloves, lab coat.

Procedure:

Setup: Assemble the fractional distillation apparatus in a well-ventilated fume hood. Ensure

all glassware is clean and dry. The fractionating column should be packed with a suitable

material like stainless steel sponge or glass beads to increase the surface area for vapor-

liquid equilibria.[11]

Charging the Flask: Cool the distillation flask in a dry ice/acetone bath. Carefully transfer the

liquid R-114 waste from the storage cylinder to the pre-chilled distillation flask. Add a few

boiling chips to ensure smooth boiling.

Distillation:

Attach the flask to the distillation apparatus and ensure all joints are securely sealed.

Begin circulating coolant through the condenser.

Slowly heat the distillation flask using the heating mantle. The boiling point of R-114 is

approximately 3.6 °C at atmospheric pressure.

Monitor the temperature at the top of the column. The initial fraction will likely contain more

volatile impurities. Discard this initial fraction.

Collect the main fraction distilling at a constant temperature corresponding to the boiling

point of R-114. Collect this in a pre-chilled receiving flask.

Stop the distillation before the flask boils to dryness to avoid the concentration of

potentially explosive residues.
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Analysis: Analyze the purity of the collected R-114 fraction using a gas chromatograph.

Compare the results to the specifications in ARI-700 (Table 1).

Storage: If the purity meets the required standard, transfer the reclaimed R-114 to a clean,

designated, and properly labeled pressure-resistant cylinder for storage and reuse.

Troubleshooting:

Flooding of the column: If liquid is pushed up the column instead of vapor, reduce the

heating rate.[12]

No distillate: Check for leaks in the apparatus. The column may also need to be insulated to

prevent excessive heat loss.[12]

Experimental Protocol 2: Laboratory-Scale Disposal of
Dichlorotetrafluoroethane (R-114) Waste by Thermal
Decomposition
Objective: To safely and completely destroy small quantities of R-114 waste.

Materials:

R-114 waste in a suitable container.

High-temperature tube furnace capable of reaching at least 850°C.

Quartz or ceramic reactor tube.

Mass flow controller to regulate the flow of R-114 and a carrier gas.

Scrubber system containing solutions to neutralize acidic byproducts (e.g., sodium hydroxide

solution for HCl and HF).

Gas analysis system (e.g., Fourier Transform Infrared (FTIR) spectrometer or Gas

Chromatography-Mass Spectrometry (GC-MS)) to analyze the effluent gas.

Nitrogen or argon gas for purging and as a carrier gas.
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PPE: Safety glasses, heat-resistant gloves, lab coat.

Procedure:

System Setup: Assemble the thermal decomposition system in a fume hood. The reactor

tube is placed inside the furnace. The inlet is connected to the gas delivery system (R-114

and carrier gas) via the mass flow controller. The outlet is connected to the scrubber system

and then to the gas analysis system.

System Purge: Purge the entire system with an inert gas (nitrogen or argon) for at least 30

minutes to remove any oxygen.

Decomposition:

Heat the furnace to the desired decomposition temperature (e.g., 950°C).

Once the temperature is stable, introduce a controlled flow of R-114 mixed with the inert

carrier gas into the reactor tube. The residence time in the hot zone should be sufficient for

complete destruction (typically a few seconds).

Continuously monitor the effluent gas using the gas analysis system to ensure complete

destruction of R-114 and to identify any products of incomplete combustion.

The acidic byproducts (HCl and HF) will be neutralized in the scrubber system.

Shutdown:

Stop the flow of R-114 and continue to purge the system with inert gas as it cools down.

Once at room temperature, the system can be safely disassembled.

The spent scrubber solution should be neutralized and disposed of as hazardous waste

according to institutional guidelines.

Troubleshooting:

Incomplete destruction: Increase the furnace temperature or the residence time in the

reactor.
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Clogging of the reactor tube: This may occur due to the formation of solid byproducts. The

experiment may need to be stopped, and the tube cleaned or replaced.

Mandatory Visualizations

Waste Collection Recycling Process

Output
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(from experiments) Recovery from Apparatus Fractional Distillation Purity Analysis (GC)
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Click to download full resolution via product page

Caption: Workflow for the recycling of Dichlorotetrafluoroethane (R-114) waste.

Waste Input Destruction Process

Final Output
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(non-recyclable)
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Acid Gas Scrubbing
(NaOH solution)
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(CO2, N2)

Neutralized Scrubber Waste
(for disposal)

Click to download full resolution via product page

Caption: Workflow for the disposal of Dichlorotetrafluoroethane (R-114) waste.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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